Cas no 1235012-47-1 (1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one)

• Product Name: 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one
• CAS No: 1235012-47-1
• MF: C₁₅H₁₆F₃N₅O₂
• MW: 355.315052986145
• CID: 5795773
• Update Time: 2025-10-29

1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl]piperazin-1-yl]propan-1-one
• 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one

• Inchi： 1S/C15H16F3N5O2/c1-2-12(24)23-7-5-22(6-8-23)11-4-3-10(9-19-11)13-20-14(25-21-13)15(16,17)18/h3-4,9H,2,5-8H2,1H3
• InChI Key： BLOJUXAFKPOOAW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=C(C3N=C(C(F)(F)F)ON=3)C=C2)CC1)(=O)CC

Additional information on 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1235012-47-1 and Product Name: 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one

The compound in question, identified by the CAS number 1235012-47-1, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of medicinal chemistry. The molecular framework of this compound incorporates multiple functional groups, including a piperazine ring, a pyridine moiety, and an oxadiazole segment, each contributing to its unique chemical properties and biological activities.

At the core of this compound's structure lies the piperazine moiety, which is a six-membered heterocyclic amine containing two adjacent nitrogen atoms. Piperazine derivatives are well-documented for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery. The presence of the piperazine ring in this compound suggests potential interactions with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

The pyridine segment in the molecular structure of this compound further enhances its pharmacological potential. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to engage with biological systems through hydrogen bonding and other non-covalent interactions. The specific positioning of the pyridine moiety in this compound, adjacent to the piperazine ring, likely influences its binding affinity and selectivity towards target proteins.

One of the most striking features of this compound is the inclusion of a 5-(trifluoromethyl)-1,2,4-oxadiazole group. The oxadiazole ring is a heterocyclic compound characterized by three atoms of oxygen and two atoms of nitrogen arranged in a six-membered ring. The trifluoromethyl substituent attached to the oxadiazole ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This modification is often employed in drug design to enhance metabolic stability, improve binding affinity, and increase lipophilicity.

The overall architecture of 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one suggests that it may exhibit multiple modes of action. For instance, the piperazine and pyridine moieties could interact with central nervous system (CNS) receptors, while the oxadiazole group might engage with enzyme targets involved in inflammatory pathways or signal transduction. This multifaceted interaction potential makes the compound a promising candidate for further investigation in therapeutic research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high accuracy. These computational studies can provide valuable insights into how the compound interacts with biological targets at the atomic level. By leveraging these tools, scientists can optimize the structure of the molecule to enhance its pharmacological properties, such as improving solubility, reducing toxicity, and increasing bioavailability.

In addition to computational methods, experimental approaches play a crucial role in understanding the biological activity of this compound. Techniques such as X-ray crystallography can reveal detailed structural information about how the molecule binds to its target proteins. Such structural insights are essential for rational drug design and can guide modifications that improve therapeutic efficacy.

The synthesis of 1-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)propan-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Each step must be meticulously controlled to avoid unwanted side products that could compromise the integrity of the final product.

The introduction of fluorine atoms into organic molecules is a common strategy employed in drug development due to their ability to influence molecular properties significantly. In this compound, the presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability while also potentially increasing its binding affinity to biological targets. These features make fluorinated compounds particularly attractive for pharmaceutical applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1235012-47-1 will become increasingly important in addressing unmet medical needs. The unique combination of structural features in this molecule positions it as a versatile tool for exploring novel pharmacological pathways. Future studies may focus on evaluating its efficacy in preclinical models and ultimately translating these findings into clinical applications.

The development of new drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery and development builds upon previous knowledge and technological advancements to bring safe and effective treatments to patients worldwide. Compounds such as 1235012-47-1 contribute valuable building blocks that accelerate this process by providing starting points for further optimization.

In conclusion,1235012-47-1 represents a fascinating example of how intricate molecular structures can be designed to interact with biological systems in meaningful ways. The combination of functional groups like piperazine,pyridine,and oxadiazole creates a molecule with diverse pharmacological potential,which warrants further explorationin both academic research settings and industrial drug development programs. As our understanding grows,this compound will undoubtedly play an important rolein shaping future advances in medicinal chemistry.